Cas no 1794854-84-4 (({[2-(trifluoromethyl)phenyl]methyl}carbamoyl)methyl 2,3-dimethoxybenzoate)

• Product Name: ({[2-(trifluoromethyl)phenyl]methyl}carbamoyl)methyl 2,3-dimethoxybenzoate
• CAS No: 1794854-84-4
• MF: C₁₉H₁₈F₃NO₅
• MW: 397.345136165619
• CID: 5324833
• Update Time: 2025-07-20

({[2-(trifluoromethyl)phenyl]methyl}carbamoyl)methyl 2,3-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 2-oxo-2-((2-(trifluoromethyl)benzyl)amino)ethyl 2,3-dimethoxybenzoate
• 2-oxo-2-{[2-(trifluoromethyl)benzyl]amino}ethyl 2,3-dimethoxybenzoate
• STL195195
• [2-oxo-2-[[2-(trifluoromethyl)phenyl]methylamino]ethyl] 2,3-dimethoxybenzoate
• ({[2-(trifluoromethyl)phenyl]methyl}carbamoyl)methyl 2,3-dimethoxybenzoate

• Inchi： 1S/C19H18F3NO5/c1-26-15-9-5-7-13(17(15)27-2)18(25)28-11-16(24)23-10-12-6-3-4-8-14(12)19(20,21)22/h3-9H,10-11H2,1-2H3,(H,23,24)
• InChI Key： VNYBXUWWQJIKDD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1CNC(COC(C1C=CC=C(C=1OC)OC)=O)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 528
• XLogP3: 3.4
• Topological Polar Surface Area: 73.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on ({[2-(trifluoromethyl)phenyl]methyl}carbamoyl)methyl 2,3-dimethoxybenzoate

Comprehensive Overview of 1794854-84-4 and Its Derivative ({[2-(trifluoromethyl)phenyl]methyl}carbamoyl)methyl 2,3-dimethoxybenzoate

The chemical compound with CAS No. 1794854-84-4 and the product name ({[2-(trifluoromethyl)phenyl]methyl}carbamoyl)methyl 2,3-dimethoxybenzoate has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, is often explored for its potential applications in drug development and material science. The presence of a trifluoromethyl group and dimethoxybenzoate moiety in its structure makes it a subject of interest for researchers focusing on bioactive molecules and small-molecule inhibitors.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. The trifluoromethyl group in 1794854-84-4 is particularly noteworthy, as it is a common pharmacophore in many FDA-approved drugs. This has led to increased searches for "trifluoromethyl in drug design" and "fluorinated compounds in pharmaceuticals" across academic and industrial platforms. The compound's carbamoyl methyl ester functionality further adds to its versatility, making it a candidate for prodrug development and targeted delivery systems.

The 2,3-dimethoxybenzoate segment of the molecule is another critical feature, often associated with antioxidant and anti-inflammatory properties. Researchers investigating "natural product derivatives" or "polyphenol analogs" frequently encounter similar structures in their work. This has spurred interest in 1794854-84-4 as a potential scaffold for designing novel therapeutic agents. The compound's lipophilicity and electronic properties are also topics of discussion in forums and publications, as they influence its drug-likeness and binding affinity.

From a synthetic chemistry perspective, the preparation of ({[2-(trifluoromethyl)phenyl]methyl}carbamoyl)methyl 2,3-dimethoxybenzoate involves multi-step organic transformations, including esterification, amidation, and functional group interconversion. These processes are often optimized for high yield and purity, which are critical for industrial-scale production. Searches related to "synthetic routes for trifluoromethyl compounds" or "optimization of carbamoyl methyl esters" reflect the growing interest in efficient methodologies for such molecules.

In the context of green chemistry, the environmental impact of synthesizing fluorinated compounds like 1794854-84-4 is a hot topic. Researchers are exploring catalytic methods and solvent-free conditions to reduce waste and energy consumption. This aligns with the broader trend of "sustainable chemical synthesis", which is highly searched in academic databases and industry reports. The compound's potential for scalable production under eco-friendly conditions adds to its appeal.

Another area of interest is the computational modeling of 1794854-84-4 and its derivatives. With the rise of AI-driven drug discovery, tools like molecular docking and QSAR studies are being employed to predict the compound's interactions with biological targets. Queries such as "in silico screening of fluorinated molecules" or "predictive modeling for carbamoyl esters" are becoming increasingly common, highlighting the intersection of chemistry and technology.

In summary, CAS No. 1794854-84-4 and its derivative ({[2-(trifluoromethyl)phenyl]methyl}carbamoyl)methyl 2,3-dimethoxybenzoate represent a fascinating area of research with broad implications for pharmaceuticals, material science, and sustainable chemistry. Its structural complexity and functional diversity make it a valuable subject for ongoing and future studies, as evidenced by the growing body of literature and search trends surrounding it.